4-{2-[4-(pyrazin-2-yl)piperazin-1-yl]pyrimidin-4-yl}morpholine

Specification

• CAS No.: 2548987-42-2
• Molecular Formula: C16H21N7O
• Molecular Weight: 327.38 g/mol
• IUPAC Name: 4-[2-(4-pyrazin-2-ylpiperazin-1-yl)pyrimidin-4-yl]morpholine
• Standard InChI: InChI=1S/C16H21N7O/c1-2-19-16(20-14(1)22-9-11-24-12-10-22)23-7-5-21(6-8-23)15-13-17-3-4-18-15/h1-4,13H,5-12H2
• Standard InChI Key: WURZTVXFAPXPDY-UHFFFAOYSA-N
• SMILES: C1CN(CCN1C2=NC=CN=C2)C3=NC=CC(=N3)N4CCOCC4
• Canonical SMILES: C1CN(CCN1C2=NC=CN=C2)C3=NC=CC(=N3)N4CCOCC4

Introduction

The compound 4-{2-[4-(pyrazin-2-yl)piperazin-1-yl]pyrimidin-4-yl}morpholine is a complex heterocyclic molecule combining multiple functional groups and aromatic systems. It belongs to the class of pyrimidine derivatives, which are widely studied for their biological and pharmacological properties. This compound is particularly notable for its potential applications in medicinal chemistry, including its role as a scaffold for drug development.

Synthesis Pathways

The synthesis of such heterocyclic compounds typically involves multi-step reactions that incorporate nucleophilic substitution, cyclization, and functional group modifications.

• Formation of the Pyrimidine Core: The pyrimidine ring is synthesized using condensation reactions between β-dicarbonyl compounds and nitrogen-containing reagents.

• Substitution with Piperazine: Piperazine derivatives are introduced through nucleophilic substitution reactions.

• Final Morpholine Substitution: The morpholine group is attached via alkylation or amidation reactions.

Biological Significance

Pyrimidine derivatives like this compound are extensively studied for their pharmacological activities:

• Antitumor Activity:

  • Pyrimidine scaffolds have shown potential as kinase inhibitors, targeting cancer cell signaling pathways.

  • Pyrazinyl-piperazine moieties enhance binding affinity to protein targets.

• Antimicrobial Applications:

  • Piperazine-based compounds exhibit activity against bacterial and fungal pathogens due to their ability to disrupt cellular processes.

• CNS Activity:

  • Morpholine derivatives are known for their role in modulating neurotransmitter systems, making them candidates for psychopharmacological applications.

Applications in Medicinal Chemistry

This compound serves as a versatile scaffold in drug discovery due to its ability to be tailored for various therapeutic areas:

• Cancer Therapy:

  • Its structural features make it suitable for designing inhibitors targeting kinases involved in tumor growth.

• Antitubercular Agents:

  • Similar heterocyclic compounds have shown efficacy against Mycobacterium tuberculosis.

• Antiviral Research:

  • Pyrimidine derivatives have been explored for their activity against viral polymerases.

Limitations and Challenges

Despite its promising properties, challenges remain in optimizing this compound for therapeutic use:

• Potential cytotoxicity at higher concentrations.

• Limited bioavailability due to poor solubility or metabolic instability.

• Complex synthetic routes that may hinder large-scale production.